Cas no 327078-43-3 (1,3-Benzoxathiol-2-one, 5-(benzoyloxy)-7-(4-chlorophenyl)-)

• Product Name: 1,3-Benzoxathiol-2-one, 5-(benzoyloxy)-7-(4-chlorophenyl)-
• CAS No: 327078-43-3
• MF: C₂₀H₁₁ClO₄S
• MW: 382.816943407059
• CID: 3939733
• PubChem ID: 1904476
• Update Time: 2025-04-22

1,3-Benzoxathiol-2-one, 5-(benzoyloxy)-7-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzoxathiol-2-one, 5-(benzoyloxy)-7-(4-chlorophenyl)-
• [7-(4-chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl] benzoate
• SR-01000483155
• 7-(4-CHLOROPHENYL)-2-OXO-2H-1,3-BENZOXATHIOL-5-YL BENZOATE
• SR-01000483155-1
• Oprea1_217915
• STK520691
• 7-(4-chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl benzoate
• AKOS001513097
• 327078-43-3

• Inchi： 1S/C20H11ClO4S/c21-14-8-6-12(7-9-14)16-10-15(11-17-18(16)25-20(23)26-17)24-19(22)13-4-2-1-3-5-13/h1-11H
• InChI Key： WIVZPBCZDDYEOO-UHFFFAOYSA-N
• SMILES： O1C2=C(C3=CC=C(Cl)C=C3)C=C(OC(=O)C3=CC=CC=C3)C=C2SC1=O

Computed Properties

• Exact Mass: 382.0066577Da
• Monoisotopic Mass: 382.0066577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 77.9Ų